Cas no 2114113-14-1 (3-(4,4-difluorocyclohexyl)propanenitrile)

• Product Name: 3-(4,4-difluorocyclohexyl)propanenitrile
• CAS No: 2114113-14-1
• MF: C₉H₁₃F₂N
• MW: 173.20302939415
• CID: 6136604
• PubChem ID: 165630690
• Update Time: 2025-10-28

3-(4,4-difluorocyclohexyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)propanenitrile
• Cyclohexanepropanenitrile, 4,4-difluoro-
• 2114113-14-1
• EN300-1950089

• Inchi： 1S/C9H13F2N/c10-9(11)5-3-8(4-6-9)2-1-7-12/h8H,1-6H2
• InChI Key： UWOFYJKHWWNTPL-UHFFFAOYSA-N
• SMILES： C1(CCC#N)CCC(F)(F)CC1

Computed Properties

• Exact Mass: 173.10160574g/mol
• Monoisotopic Mass: 173.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 246.0±10.0 °C(Predicted)

Additional information on 3-(4,4-difluorocyclohexyl)propanenitrile

3-(4,4-Difluorocyclohexyl)Propanenitrile: A Comprehensive Overview

The compound 3-(4,4-difluorocyclohexyl)propanenitrile, identified by the CAS registry number CAS No. 2114113-14-1, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclohexane derivatives, which are widely studied in organic chemistry due to their structural versatility and potential for functionalization. The presence of two fluorine atoms at the 4-position of the cyclohexane ring introduces interesting electronic and steric effects, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The fluorinated cyclohexane ring in this molecule has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability. For instance, researchers have explored the use of 3-(4,4-difluorocyclohexyl)propanenitrile as a building block for developing novel pharmaceutical agents targeting specific biological pathways. The nitrile group at the terminal position further adds functional diversity, enabling reactions such as hydrolysis to carboxylic acids or reductions to amines, which are crucial steps in synthesizing bioactive molecules.

In terms of synthesis, this compound can be prepared via various routes, including Friedel-Crafts alkylation and nucleophilic substitution reactions. The choice of synthetic pathway depends on the starting materials and desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have allowed for the enantioselective preparation of this compound, which is particularly important for applications in chiral chemistry and asymmetric catalysis.

The physical properties of 3-(4,4-difluorocyclohexyl)propanenitrile are well-documented, with a melting point of approximately -20°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound is also relatively stable under normal storage conditions, though it should be protected from moisture and light to prevent degradation.

From an environmental perspective, the biodegradation and toxicity profiles of this compound have been studied to assess its safety for industrial and commercial applications. Research indicates that it exhibits low acute toxicity in standard assays, though long-term ecological effects require further investigation. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions, provided appropriate safety precautions are taken.

In conclusion, 3-(4,4-difluorocyclohexyl)propanenitrile is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to grow, this compound will likely find new applications that leverage its chemical properties for innovative solutions across multiple industries.